Cas no 1798725-89-9 (Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride)

• Product Name: Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride
• CAS No: 1798725-89-9
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• CID: 5718897
• PubChem ID: 75525575
• Update Time: 2025-06-14

Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-170743
• 1798725-89-9
• methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride
• methyl 3-amino-2-hydroxy-3-methylbutanoate;hydrochloride
• AKOS026743200
• methyl3-amino-2-hydroxy-3-methylbutanoatehydrochloride
• Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride

• Inchi： 1S/C6H13NO3.ClH/c1-6(2,7)4(8)5(9)10-3;/h4,8H,7H2,1-3H3;1H
• InChI Key： PETOBRRMCKDUKE-UHFFFAOYSA-N
• SMILES： Cl.OC(C(=O)OC)C(C)(C)N

Computed Properties

• Exact Mass: 183.066
• Monoisotopic Mass: 183.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2

Additional information on Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride

Comprehensive Overview of Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride (CAS No. 1798725-89-9)

Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride (CAS No. 1798725-89-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, is a hydrochloride salt derivative of a methyl ester with both amino and hydroxyl functional groups. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutics and bioactive agents.

The compound's molecular formula, C₆H₁₄ClNO₃, highlights its versatility in chemical reactions. Researchers are particularly interested in its potential applications in peptide synthesis and drug discovery, where its functional groups can be leveraged for further modifications. The presence of both amino and hydroxyl groups allows for selective reactivity, making it a preferred choice for synthetic chemists aiming to create targeted molecular architectures.

In recent years, the demand for Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride has surged due to its role in the development of small-molecule inhibitors and enzyme modulators. These applications are particularly relevant in the context of precision medicine and personalized therapeutics, which are currently dominating the biomedical research landscape. The compound's ability to serve as a building block for chiral molecules further enhances its appeal, as chirality is a critical factor in drug efficacy and safety.

From a synthetic perspective, the hydrochloride salt form of this compound offers improved stability and solubility, which are essential for laboratory handling and industrial-scale production. This attribute aligns with the growing trend toward green chemistry and sustainable synthesis, as researchers seek to minimize waste and optimize reaction conditions. The compound's compatibility with aqueous solutions also makes it suitable for bioconjugation techniques, a hot topic in biotechnology and nanomedicine.

Another area where Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride shows promise is in the field of proteomics and metabolomics. Its structural features enable it to act as a mimic for natural metabolites, facilitating studies on metabolic pathways and enzyme mechanisms. This application is particularly relevant given the increasing focus on metabolic diseases such as diabetes and obesity, which are major public health concerns worldwide.

Quality control and analytical characterization of this compound are critical for ensuring its suitability in high-stakes applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are essential for meeting the stringent requirements of pharmaceutical-grade materials, a topic of great interest to regulatory bodies and industry stakeholders.

In summary, Methyl 3-amino-2-hydroxy-3-methylbutanoate hydrochloride (CAS No. 1798725-89-9) is a multifaceted compound with broad applications in modern chemistry and life sciences. Its relevance to cutting-edge research areas such as drug development, bioconjugation, and metabolomics ensures its continued importance in scientific and industrial contexts. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to remain a key player in advancing scientific discovery and technological progress.